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Compound of Interest

Compound Name: YM-26734

Cat. No.: B057248 Get Quote

Technical Support Center: YM-26734
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the potential off-target effects of YM-26734 for researchers, scientists, and

drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the primary molecular target of YM-26734?

YM-26734 is a competitive inhibitor of secretory phospholipase A2 (sPLA2) enzymes. It

demonstrates a broad inhibitory profile against several sPLA2 subtypes, including sPLA2-X, -

IIA, -IID, -V, and -IIE.[1][2][3] Its mechanism of action involves binding to the active site of these

enzymes, which prevents the hydrolysis of phospholipids and the subsequent release of

arachidonic acid, a precursor for pro-inflammatory mediators like prostaglandins and

leukotrienes.[2]

Q2: What is the known selectivity profile of YM-26734? Are there any known enzymes that it

does not inhibit?

YM-26734 is noted for its specificity. It displays minimal activity against sPLA2-IIF and has

been shown to have no activity against cytosolic PLA2 (cPLA2), cyclooxygenase (COX), and

lipoxygenase (LOX) enzymes.[1][3] This selectivity is a key feature, as it allows researchers to

specifically probe the role of sPLA2 in inflammatory processes without the confounding effects

of inhibiting these other key enzymes in the arachidonic acid cascade.
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Q3: Has YM-26734 been screened against a panel of kinases or other off-target proteins?

Publicly available literature does not contain data from broad kinase screening panels or

comprehensive off-target binding assays for YM-26734. The majority of published research

focuses on its activity and selectivity within the phospholipase A2 family and related

inflammatory pathways. Therefore, while its selectivity against cPLA2, COX, and LOX is

established, its activity against other protein families, such as kinases, GPCRs, or ion

channels, is not well-documented in the public domain.

Q4: I am observing an unexpected phenotype in my cell-based assay after treatment with YM-
26734. Could this be an off-target effect?

While YM-26734 is known to be a selective sPLA2 inhibitor, an unexpected phenotype could

potentially stem from an off-target effect, especially at higher concentrations. It is also possible

that the observed effect is a downstream consequence of sPLA2 inhibition that was not

anticipated in your specific experimental model. To investigate this, consider the

troubleshooting steps outlined in the guide below, such as performing dose-response

experiments, using structurally unrelated sPLA2 inhibitors as controls, and attempting to rescue

the phenotype by adding downstream metabolites of the sPLA2 pathway.

Quantitative Data Summary
Table 1: Inhibitory Activity of YM-26734 against various sPLA2 Isoforms

sPLA2 Isoform IC50 (µM) Source

sPLA2-X 0.2 [1]

sPLA2-IIA 1 [1]

sPLA2-IID 1 [1]

sPLA2-V 1 [1]

sPLA2-IIE 3 [1]

Rabbit Platelet sPLA2-IIA 0.085
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b057248#potential-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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